Cas no 2228110-05-0 (methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate)

• Product Name: methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate
• CAS No: 2228110-05-0
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6518782
• PubChem ID: 165828745
• Update Time: 2025-09-28

methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate
• methyl 2-amino-2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}acetate
• 2228110-05-0
• EN300-1733750

• Inchi： 1S/C9H15N3O2S/c1-12(2)5-6-4-11-8(15-6)7(10)9(13)14-3/h4,7H,5,10H2,1-3H3
• InChI Key： SFBJJKDDHZNYOI-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)OC)N)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.7Ų

Additional information on methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate

Methyl 2-Amino-2-{5-(Dimethylamino)methyl-1,3-Thiazol-2-yl}Acetate: A Comprehensive Overview

Methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate, commonly referenced by its CAS number 2228110-05-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring, a dimethylamino group, and an acetate moiety, making it a unique molecule with promising therapeutic potential.

The thiazole ring system is a heterocyclic aromatic compound consisting of sulfur and nitrogen atoms. In the case of methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate, the thiazole ring is substituted at the 5-position with a dimethylamino group and at the 2-position with an acetate group. This substitution pattern is critical for understanding the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of thiazole derivatives, making this compound a valuable candidate for further investigation.

One of the key areas of research involving methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate is its potential as a precursor in drug synthesis. The presence of both amino and acetate groups provides multiple sites for functionalization, enabling chemists to explore various synthetic pathways. For instance, the amino group can be used to introduce additional functional groups, while the acetate group can serve as a protecting group during synthesis. This versatility makes the compound an attractive building block for constructing more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the dimethylamino group significantly influences the electron distribution within the molecule, enhancing its ability to interact with biological targets. This insight has prompted researchers to investigate its potential as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}acetate can be prepared through a variety of methods. One common approach involves the condensation reaction between thioamide derivatives and aldehydes or ketones under appropriate conditions. The introduction of substituents such as dimethylamino groups can be achieved through nucleophilic substitution or alkylation reactions. These methods not only ensure high yields but also allow for precise control over the substitution pattern, which is crucial for optimizing biological activity.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit certain kinases and proteases, suggesting its potential as an anti-inflammatory or antitumor agent. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits reasonable bioavailability and metabolic stability, which are essential traits for drug candidates.

Another area of interest lies in the exploration of this compound's interactions with cellular targets. Using techniques such as X-ray crystallography and molecular docking simulations, researchers have been able to map out potential binding sites on target proteins. These studies provide valuable insights into how modifications to the molecule's structure can enhance its affinity and selectivity for specific targets.

In conclusion, methyl 2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yll}acetate (CAS No: 2228110-05) stands out as a promising compound with diverse applications in drug discovery and organic synthesis. Its unique structure and versatile functional groups make it an ideal candidate for further research into its therapeutic potential. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of thiazole derivatives in medicine.